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Compound of Interest

Compound Name: Lithium hypofluorite

CAS No.: 34240-84-1

Cat. No.: B14691726

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Foreword
Following a comprehensive review of available scientific literature, it has been determined that

there is a significant lack of published research and experimental data regarding the application

of lithium hypofluorite (LiOF) as an oxygen transfer agent. Lithium hypofluorite is

documented as a highly unstable inorganic compound.[1] Information regarding its synthesis is

primarily theoretical, suggesting it can be formed from the reaction of hypofluorous acid with

lithium hydroxide.[1] The compound readily decomposes to lithium fluoride and oxygen gas,

highlighting its instability.[1]

Due to this scarcity of empirical data, the development of detailed application notes and

experimental protocols for its use in oxygen transfer reactions is not feasible at this time. The

core requirements of providing quantitative data summaries, detailed experimental

methodologies, and visualizations of signaling pathways or experimental workflows cannot be

met.
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The following sections provide a general overview based on the limited theoretical information

available.

Introduction to Lithium Hypofluorite
Lithium hypofluorite is an inorganic compound with the chemical formula LiOF.[1][2] It is the

lithium salt of hypofluorous acid and consists of a lithium cation (Li⁺) and a hypofluorite anion

(OF⁻).[1] The oxygen in the hypofluorite anion has an oxidation state of 0, contributing to the

compound's inherent instability.[1]

Chemical Properties:

Property Value Reference

Chemical Formula LiOF [1][2]

Molar Mass 41.94 g·mol⁻¹ [1]

Appearance Not well-documented -

Stability Highly unstable [1]

Theoretical Application as an Oxygen Transfer
Agent
The decomposition of lithium hypofluorite to lithium fluoride (LiF) and oxygen (O₂) suggests a

potential, albeit likely uncontrollable, role as an oxygen source.[1] In theory, the hypofluorite ion

could act as an electrophilic oxygen transfer agent, similar to other hypohalites. However, its

extreme instability would likely lead to non-selective and vigorous reactions.

Synthesis of Lithium Hypofluorite (Theoretical)
The primary proposed synthesis route for lithium hypofluorite is the reaction of fluorine gas

with a cold aqueous solution of lithium hydroxide.[1]

Reaction: 2F₂ + 2LiOH → 2LiF + OF₂ + H₂O
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An alternative theoretical synthesis involves the neutralization of hypofluorous acid (HOF) with

lithium hydroxide (LiOH).[1]

Reaction: HOF + LiOH → LiOF + H₂O

It is crucial to note that these are theoretical pathways, and detailed, validated experimental

protocols are not available in the reviewed literature.

Experimental Workflow (Hypothetical)
A hypothetical workflow for investigating lithium hypofluorite as an oxygen transfer agent

would require specialized equipment and extreme safety precautions due to the handling of

fluorine gas and the instability of the product.

Caption: Hypothetical workflow for LiOF synthesis and reactivity testing.

Challenges and Future Directions
The primary challenge in utilizing lithium hypofluorite is its extreme instability. Future

research, should it be pursued, would need to focus on:

Stabilization: Investigating methods to stabilize the hypofluorite ion, perhaps through

coordination chemistry or matrix isolation techniques.

Controlled Synthesis: Developing a safe and reproducible synthesis protocol that allows for

the isolation and characterization of the compound.

Reactivity Studies: Conducting systematic studies on its reactivity with a range of substrates

under controlled conditions to assess its potential as a selective oxygen transfer agent.

Conclusion
Based on the current body of scientific knowledge, lithium hypofluorite remains a theoretical

curiosity rather than a practical reagent for oxygen transfer reactions in a research or drug

development setting. The lack of experimental data prevents the creation of detailed application

notes and protocols. Researchers interested in novel oxygen transfer agents are advised to

explore more stable and well-characterized alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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